5-(2-aminoethyl)-4-(5-fluoro-2-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-(2-aminoethyl)-4-(5-fluoro-2-methylphenyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C11H13FN4O/c1-7-2-3-8(12)6-9(7)16-10(4-5-13)14-15-11(16)17/h2-3,6H,4-5,13H2,1H3,(H,15,17)
• InChI Key: WHMBVLGKEIGRIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)N2C(=NNC2=O)CCN
• Molecular Formula: C11H13FN4O
• Molecular Weight: 236.25 g/mol

Description

5-(2-aminoethyl)-4-(5-fluoro-2-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, commonly known as FET, is a small molecule that has gained significant attention in the scientific community due to its unique chemical structure and potential applications. FET is a triazole derivative that has been shown to possess potent biological activity, making it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of FET involves its interaction with GABA receptors in the brain. Specifically, FET binds to the benzodiazepine site on GABA receptors, which leads to increased activity of these receptors. This results in an overall increase in GABAergic neurotransmission, which can have a variety of effects on brain function.
Biochemical and Physiological Effects:
FET has been shown to have a number of biochemical and physiological effects, including anxiolytic, sedative, and anticonvulsant activity. These effects are likely due to the increased activity of GABA receptors in the brain, which can lead to a decrease in neuronal excitability and an overall calming effect.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FET in lab experiments is its high selectivity for GABA receptors. This makes it a useful tool for investigating the function of these receptors in both healthy and diseased states. However, one limitation of FET is its relatively short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research involving FET. One area of interest is the development of new drugs that target GABA receptors using FET as a lead compound. Additionally, FET could be used in combination with other compounds to investigate the role of GABA receptors in various disease states, such as epilepsy and anxiety disorders. Finally, further research is needed to fully understand the biochemical and physiological effects of FET, as well as its potential limitations and drawbacks.

Scientific Research Applications

FET has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research involves the use of FET as a tool for studying the role of GABA receptors in the brain. FET has been shown to selectively bind to GABA receptors, making it a useful probe for investigating the function of these receptors in both healthy and diseased states.